2-((4-(trifluoromethoxy)phenyl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 11-[4-(trifluoromethoxy)phenyl]sulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• InChI: InChI=1S/C16H16F3N3O3S/c17-16(18,19)25-11-4-6-12(7-5-11)26(23,24)21-8-9-22-15(10-21)13-2-1-3-14(13)20-22/h4-7H,1-3,8-10H2
• InChI Key: BAKVNIYUGKOUGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3CN(CCN3N=C2C1)S(=O)(=O)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C16H16F3N3O3S
• Molecular Weight: 387.4 g/mol
• CAS No.: 2034546-98-8

Description

This compound is a chemical with the molecular formula C16H16F3N3O3S and a molecular weight of 387.38. It is also known as PHTPP, which blocks hypoglycemic augmentation of norepinephrine (NE) in the hypothalamic arcuate (ARH).

Scientific Research Applications

Antibacterial Applications

• Synthesis for Antibacterial Agents : Compounds containing a sulfonamido moiety, similar to the one in your query, have been synthesized with the aim of developing new antibacterial agents. These compounds showed high antibacterial activities in tests, highlighting their potential in medical applications (Azab, Youssef, & El-Bordany, 2013).

• Antimicrobial Activity of Pyrazole Derivatives : A study focused on the synthesis of novel 1H-pyrazole derivatives, which contain an aryl sulfonate moiety, demonstrated their effectiveness against microbial strains, including both Gram-positive and Gram-negative bacteria, as well as fungi (Kendre, Landge, Jadhav, & Bhusare, 2013).

• New Heterocyclic Compounds with Antimicrobial Properties : Research into the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, similar to the queried compound, revealed promising antimicrobial properties. These compounds could be useful in developing new antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antifungal Applications

• Synthesis of Trifluoromethyl-containing Pyrazolines : A study reported the synthesis of a novel series of trifluoromethyl-containing pyrazolines, which demonstrated antimicrobial activity against fungi, bacteria, and alga. These compounds might be valuable in the development of new antifungal agents (Bonacorso et al., 2006).

• Antifungal Properties of Pyrazolopyrimidines : The synthesis of pyrazolopyrimidine ring systems, containing a phenylsulfonyl moiety, demonstrated activity against bacteria and fungi, surpassing the activity of reference drugs in some cases. These findings suggest their potential as antifungal agents (Alsaedi, Farghaly, & Shaaban, 2019).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to the arrest of cell division

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the replication of cancer cells .

Pharmacokinetics

The compound’s effectiveness against various cell lines suggests it may have favorable bioavailability

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . This suggests that the compound could potentially be used as a therapeutic agent in the treatment of certain types of cancer .